![molecular formula C8H6ClNO3 B108511 1-(2-Chloro-4-nitrophenyl)ethanone CAS No. 67818-41-1](/img/structure/B108511.png)
1-(2-Chloro-4-nitrophenyl)ethanone
Overview
Description
“1-(2-Chloro-4-nitrophenyl)ethanone” is a chemical compound with the molecular formula C8H6ClNO3 and a molecular weight of 199.59 . It is also known by its IUPAC name, 1-(2-chloro-4-nitrophenyl)ethanone .
Molecular Structure Analysis
The molecular structure of “1-(2-Chloro-4-nitrophenyl)ethanone” consists of an ethanone group attached to a 2-chloro-4-nitrophenyl group .Physical And Chemical Properties Analysis
“1-(2-Chloro-4-nitrophenyl)ethanone” has a density of 1.4±0.1 g/cm3, a boiling point of 270.9±20.0 °C, and a melting point of 43.0 to 47.0 °C .Scientific Research Applications
Medicine: Antimicrobial Agent Synthesis
1-(2-Chloro-4-nitrophenyl)ethanone: is utilized in the synthesis of compounds with antimicrobial properties . Its nitro group can be converted into various functional groups that are essential in the structure of many antibiotics, making it a valuable precursor in pharmaceutical research.
Agriculture: Pesticide Intermediate
In agriculture, this compound serves as an intermediate in the synthesis of pesticides . Its chemical structure allows for the creation of derivatives that can effectively control pests and improve crop yields.
Material Science: Polymer Modification
The compound is used in material science for the modification of polymers . Its reactive groups can be incorporated into polymer chains to alter their properties, such as increasing resistance to heat or chemicals.
Environmental Science: Pollutant Degradation
Research in environmental science has explored the use of 1-(2-Chloro-4-nitrophenyl)ethanone in the degradation of pollutants . It can be part of a pathway that breaks down harmful substances into less toxic forms.
Analytical Chemistry: Chromatographic Standards
In analytical chemistry, it can be used as a standard in chromatography to help identify and quantify similar compounds in mixtures .
Biochemistry: Enzyme Inhibition Studies
This compound is also significant in biochemistry for enzyme inhibition studies . It can be used to study the mechanisms of enzyme action and to develop inhibitors that can regulate biochemical pathways.
Pharmacology: Drug Design
In pharmacology, 1-(2-Chloro-4-nitrophenyl)ethanone is a key intermediate in drug design . It can be transformed into various pharmacologically active molecules, contributing to the development of new medications.
Chemical Synthesis: Organic Synthesis Intermediate
Lastly, it is widely used as an intermediate in organic synthesis . Its functional groups make it versatile for constructing complex organic molecules, which is fundamental in synthetic chemistry research.
Safety and Hazards
Mechanism of Action
Biochemical Pathways
1-(2-Chloro-4-nitrophenyl)ethanone may be involved in the degradation of 2-chloro-4-nitrophenol via the 1,2,4-benzenetriol pathway in certain bacterial strains . The compound is converted to 1,2,4-benzenetriol via chloro-1,4-benzoquinone by a two-component FAD-dependent monooxygenase . This pathway is unique and significantly different from the (chloro)hydroquinone pathways reported in other Gram-negative 2-chloro-4-nitrophenol-utilizers .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 1-(2-Chloro-4-nitrophenyl)ethanone . .
properties
IUPAC Name |
1-(2-chloro-4-nitrophenyl)ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO3/c1-5(11)7-3-2-6(10(12)13)4-8(7)9/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFBJVQQCATLSZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=C(C=C1)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90310766 | |
Record name | 1-(2-chloro-4-nitrophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90310766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chloro-4-nitrophenyl)ethanone | |
CAS RN |
67818-41-1 | |
Record name | 67818-41-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=231605 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(2-chloro-4-nitrophenyl)ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90310766 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2'-Chloro-4'-nitroacetophenone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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